Cas no 23012-15-9 (Oxazole-4-carboxamide)

• Product Name: Oxazole-4-carboxamide
• CAS No: 23012-15-9
• MF: C₄H₄N₂O₂
• MW: 112.086760520935
• MDL: MFCD11506176
• CID: 253058
• Update Time: 2025-07-18

Oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Oxazole-4-carboxamide
• 1,3-oxazole-4-carboxamide
• 4-Oxazolecarboxamide
• Oxazol-4-carbonsaeure-amid
• oxazole-4-carboxylic acid amide
• SY026763
• AB0061853
• Z4456
• ST24031501
• A25989

• MDL： MFCD11506176
• Inchi： 1S/C4H4N2O2/c5-4(7)3-1-8-2-6-3/h1-2H,(H2,5,7)
• InChI Key： VAELWSLNTRVXQS-UHFFFAOYSA-N
• SMILES： O1C=NC(C(N)=O)=C1

Computed Properties

• Exact Mass: 112.02700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Topological Polar Surface Area: 69.1

Experimental Properties

• Density: 1.331
• Boiling Point: 339.1°C at 760 mmHg
• PSA: 69.12000
• LogP: 0.47380

Oxazole-4-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Oxazole-4-carboxamide

Oxazole-4-carboxamide: A Comprehensive Overview

Oxazole-4-carboxamide (CAS No. 23012-15-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique oxazole ring and carboxamide functional group, has garnered considerable attention due to its potential therapeutic properties and structural versatility. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of oxazole-4-carboxamide.

The chemical structure of oxazole-4-carboxamide is defined by its five-membered oxazole ring, which consists of one oxygen atom and one nitrogen atom. The carboxamide group is attached to the fourth carbon atom of the ring, providing the molecule with unique chemical and biological properties. The presence of the carboxamide group enhances the compound's solubility and reactivity, making it a valuable scaffold for drug design and development.

Synthesis of oxazole-4-carboxamide can be achieved through various routes, each offering distinct advantages in terms of yield, purity, and scalability. One common method involves the reaction of an appropriate amine with an isocyanate or an isothiocyanate, followed by cyclization to form the oxazole ring. Another approach involves the condensation of a carboxylic acid with a nitrile in the presence of a suitable catalyst. These synthetic strategies have been optimized to produce high-purity oxazole-4-carboxamide suitable for both laboratory research and industrial applications.

In recent years, significant progress has been made in understanding the biological activities of oxazole-4-carboxamide. Studies have shown that this compound exhibits a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of oxazole-4-carboxamide possess potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, studies in cancer biology have identified specific oxazole-4-carboxamide derivatives that exhibit selective cytotoxicity against various cancer cell lines.

The antimicrobial properties of oxazole-4-carboxamide have also been extensively studied. A study published in Antimicrobial Agents and Chemotherapy reported that certain derivatives of this compound exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. These findings highlight the potential of oxazole-4-carboxamide as a lead compound for developing novel antimicrobial agents to combat drug-resistant infections.

Beyond its direct biological activities, oxazole-4-carboxamide has also been explored as a building block for more complex molecules with enhanced therapeutic potential. For example, researchers have synthesized conjugates of oxazole-4-carboxamide with other bioactive molecules to create hybrid compounds with improved pharmacokinetic properties and reduced side effects. These efforts have led to the development of several promising drug candidates currently undergoing preclinical and clinical evaluation.

In conclusion, Oxazole-4-carboxamide (CAS No. 23012-15-9) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into the mechanisms underlying its therapeutic effects, paving the way for innovative treatments for various diseases. As our understanding of this compound deepens, it is likely that oxazole-4-carboxamide-based therapeutics will play an increasingly important role in modern medicine.